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Compound of Interest

(Methoxymethyl)trimethylammoniu
Compound Name:

m chloride
CAS No.: 6343-91-5
Cat. No.: B14082094

Get Quote

\ J

Identity, Reactivity, and Application as a Masked
Electrophile

Part 1: Chemical Identity & Nomenclature

The "Synonym" Matrix

In regulatory and procurement databases, this compound is frequently obscured by ambiguous

naming conventions. Precise identification is critical because this salt is structurally related to—
but distinct from—the highly carcinogenic MOM-CI (Chloromethyl methyl ether).

Core Identifiers
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Identifier Type Value Notes

(Methoxymethyl)trimethylamm Standard IUPAC-based

Primary Name ) )
onium chloride common usage.

CAS Registry Number 6343-91-5 The definitive unique identifier.

N-(Methoxymethyl)-N,N-

IUPAC Name dimethylmethanaminium Formal systematic name.
chloride

Molecular Formula CsH14CINO

Molecular Weight 139.62 g/mol

Synonyms & Trade Designations

Researchers may encounter this compound under various aliases in patent literature or legacy
protocols:

 Structural Synonyms:

o Methoxymethyl trimethyl ammonium chloride[1][2][3][4][5]

o N-Methoxymethyl-trimethylammonium chloride

o TMAMA-CI (Trimethylalkoxymethylammonium chloride - rare abbreviation)
e Functional Synonyms (Contextual):

o "MOM-Quat" (Colloquial lab slang)

o Masked MOM-CI reagent

o Trimethylamine-MOM adduct

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://molforge.ai/molecule/22815
https://www.molbase.com/name/methoxymethyl-trimethyl-ammonium,chloride.html
https://www.guidechem.com/encyclopedia/methoxymethyl-trimethyl-ammoni-dic8712220.html
https://www.chemdict.com/casno/6343-91-5.html
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814088&DocumentType=MSD&DocumentId=814088_SDS_MT_EN.PDF&DocumentUID=559016&Language=EN&Country=MT&Origin=SERP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14082094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

CRITICAL DISTINCTION: Do NOT confuse with:
e MOM-CI (CAS 107-30-2): The volatile, carcinogenic liquid precursor.
e Methoxyammonium chloride (CAS 593-56-6): A different salt used for oxime synthesis.

e Benzyltrimethylammonium chloride: A phase transfer catalyst lacking the ether linkage.

Part 2: Chemical Architecture & Mechanism

Why This Salt Matters

(Methoxymethyl)trimethylammonium chloride acts as a solid-state source of the
methoxymethyl cation. Unlike MOM-CI, which is a volatile liquid (bp 55-57 °C) and a potent
respiratory carcinogen, this quaternary salt is a non-volatile solid.

The Equilibrium of Reactivity

The utility of this salt lies in its ability to release the reactive oxocarbenium ion (the active
electrophile) upon heating or treatment with a Lewis acid, while releasing trimethylamine as a

byproduct.

Trimethylamine
(Byproduct)
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chloride (Solid Salt)
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Figure 1: Mechanistic pathway for the generation of the active MOM electrophile from the
ammonium salt precursor.

Part 3: Application Science

Experimental Utility

The "Safety-Enhanced"” MOM Protection

The primary application of this salt is the protection of alcohols as Methoxymethyl (MOM)
ethers.

o Standard Route (Hazardous): Direct use of MOM-CI + DIPEA. Requires handling a volatile
carcinogen.

o Ammonium Salt Route (Safer): The salt is weighed as a solid. It reacts with the alcohol in the
presence of a base (to scavenge HCI) or via acid catalysis to drive the equilibrium.

Protocol: MOM-Protection using the Ammonium Salt

Note: This protocol assumes the use of the salt to avoid direct handling of MOM-CI liquid.

Materials:

Substrate: Primary or Secondary Alcohol (1.0 equiv)

Reagent: (Methoxymethyl)trimethylammonium chloride (1.5 equiv)[3]

Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM) - Anhydrous

Base: Diisopropylethylamine (DIPEA) (2.0 equiv)
Step-by-Step Methodology:

e Preparation (Inert Atmosphere): Flame-dry a round-bottom flask and purge with
Nitrogen/Argon. The salt is hygroscopic; handle quickly or in a glovebox.

o Dissolution: Add the alcohol substrate (1.0 equiv) and anhydrous MeCN (0.2 M
concentration).
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e Reagent Addition: Add DIPEA (2.0 equiv) followed by

(Methoxymethyl)trimethylammonium chloride (1.5 equiv) in one portion.

o Mechanism Note: The base is required to neutralize the HCI formed if the salt reverts to

MOM-CI/Amine, but more importantly to deprotonate the alcohol, making it nucleophilic

enough to attack the transient oxocarbenium species.

e Reaction: Reflux at 60—80°C for 4—12 hours.

o Why Heat? The quaternary ammonium bond is stable at room temperature. Thermal

energy is required to break the C-N bond and generate the reactive electrophile.

o Workup: Cool to room temperature. Dilute with Et2O. Wash with 1M HCI (to remove residual

amine/ammonium salts), saturated NaHCOs, and brine.

 Purification: Dry over MgSOa, concentrate, and purify via silica gel flash chromatography.

Comparison: Salt vs. MOM-C]|

(Methoxymethyl)trimethyla

Feature MOM-CI (Liquid) . .
mmonium CI (Solid)
Physical State Volatile Liquid Hygroscopic Solid
] o ] Moderate (Alkylating agent
Carcinogenicity High (OSHA Regulated) )
potential)
Stability Hydrolyzes rapidly in air Stable if kept dry
] Lower (Loss of
Atom Economy High ) )
Trimethylamine)
Primary Use Industrial/Large Scale Lab Scale/Safety-Critical

Part 4: Safety & Handling (E-E-A-T)

Risk Mitigation Strategy

Although this salt is safer than the volatile ether, it must be treated with high caution. It is an

alkylating agent.[6]
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 Inhalation Risk: While non-volatile, dust inhalation can be dangerous. Use a localized
exhaust or a powder containment hood.[7]

o Skin Contact: The compound is corrosive and an irritant.[5][8][9] It can transfer the
methoxymethyl group to biological nucleophiles (DNA/Proteins). Double-gloving (Nitrile) is
mandatory.

o Decomposition: Upon heating, it releases Trimethylamine (fishy odor, toxic) and potentially
small amounts of MOM-CI vapor. All heating steps must occur in a fume hood.

Part 5: Visualization of Chemical Relationships

To further clarify the position of this compound in the chemical landscape, the following
diagram maps its structural relationships.
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Figure 2: Structural genealogy of the target compound, highlighting its derivation from MOM-CI.
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« National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 80496, (Methoxymethyl)trimethylammonium chloride. PubChem. Available at: [Link]

¢ Occupational Safety and Health Administration (OSHA). 1910.1003 - 13 Carcinogens (4-
Nitrobiphenyl, etc.). United States Department of Labor. Available at: [Link] (Referenced for
MOM-CI regulatory context).

¢ Organic Syntheses.Chloromethyl Methyl Ether and Bis(chloromethyl) Ether. (Contextual
reference for the parent compound hazards). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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